Cas no 2229484-64-2 (1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine)

1-(4-Cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine is a structurally unique compound featuring a cyclopropyl-substituted thiazole core linked to an N-methylcyclopropylamine moiety. This bicyclic architecture imparts significant steric and electronic properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The cyclopropyl groups enhance metabolic stability and conformational rigidity, while the thiazole ring contributes to potential bioactivity, particularly in targeting enzymes or receptors. Its compact, lipophilic structure suggests favorable membrane permeability, which is advantageous in drug discovery for CNS or intracellular targets. The compound's synthetic versatility allows for further functionalization, enabling structure-activity relationship (SAR) studies. Its balanced physicochemical profile (e.g., moderate logP) may reduce off-target effects compared to more lipophilic analogs.
1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine structure
2229484-64-2 structure
Product Name:1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine
CAS No:2229484-64-2
MF:C10H14N2S
MW:194.296560764313
CID:6471544
PubChem ID:165649872
Update Time:2025-07-02

1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine
    • 2229484-64-2
    • EN300-1750460
    • Inchi: 1S/C10H14N2S/c1-11-10(4-5-10)9-8(7-2-3-7)12-6-13-9/h6-7,11H,2-5H2,1H3
    • InChI Key: WDTIVIUSWZXPDY-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1C1(CC1)NC)C1CC1

Computed Properties

  • Exact Mass: 194.08776963g/mol
  • Monoisotopic Mass: 194.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.2Ų

1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine Pricemore >>

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Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine (CAS No. 2229484-64-2)

The compound 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine (CAS No. 2229484-64-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive cyclopropyl-thiazole core and N-methylcyclopropylamine moiety make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and metabolic syndromes. The thiazole ring, a key component of this compound, is known for its versatility in drug design, often contributing to enhanced pharmacokinetic properties and target selectivity. This has led to a growing interest in CAS No. 2229484-64-2 as a potential building block for next-generation therapeutics.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine?" The synthesis typically involves multi-step organic reactions, including cyclopropanation and thiazole ring formation, which are well-documented in recent literature. Another common query is: "What are the potential applications of this compound in drug discovery?" Preliminary studies suggest its relevance in modulating enzyme activity and receptor binding, though further research is needed to validate these findings.

The cyclopropyl and N-methyl groups in this molecule are particularly noteworthy. These functional groups are often associated with improved metabolic stability and blood-brain barrier permeability, making the compound a subject of interest for central nervous system (CNS) drug development. Additionally, the thiazole ring’s electron-rich nature facilitates interactions with biological macromolecules, further enhancing its potential as a lead compound.

From an industrial perspective, the scalability of synthesizing CAS No. 2229484-64-2 is a critical consideration. Recent advancements in flow chemistry and catalytic methods have streamlined its production, addressing challenges related to yield and purity. This aligns with the broader trend in pharmaceutical manufacturing toward green chemistry and sustainable processes, which are highly prioritized in today’s research landscape.

Another area of exploration is the compound’s potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine could be tailored to individual genetic profiles. This aligns with the increasing focus on biomarker-driven drug development, a topic frequently discussed in academic and industry forums.

In summary, 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine (CAS No. 2229484-64-2) represents a compelling area of study in modern chemistry and pharmacology. Its structural features, combined with its potential applications in drug discovery and biomedical research, make it a molecule of significant interest. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovative therapeutic strategies.

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